Cas no 27830-12-2 ((2-Octyloxy)benzoic Acid)
(2-Octyloxy)benzoic Acid structure
Product Name:(2-Octyloxy)benzoic Acid
CAS No:27830-12-2
MF:C15H22O3
MW:250.333384990692
CID:251434
PubChem ID:20082775
Update Time:2025-04-19
(2-Octyloxy)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Octyloxy)benzoic acid
- Benzoic acid, 2-(octyloxy)-
- LogP
- 2-n-octyloxybenzoic acid
- (octyloxy)benzoic acid
- 2-(Octyloxy)benzoicacid
- (2-Octyloxy)benzoic Acid
- 27830-12-2
- DTXSID00602245
- VSDNNWKISVRDNT-UHFFFAOYSA-N
- 2-octoxybenzoic acid
- EC 608-139-4
- CBA83012
- NS00011475
- SCHEMBL168816
- DTXCID60553002
- G78735
-
- Inchi: 1S/C15H22O3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3,(H,16,17)
- InChI Key: VSDNNWKISVRDNT-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C(=O)O)CCCCCCCC
Computed Properties
- Exact Mass: 250.15696
- Monoisotopic Mass: 250.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.037
- Boiling Point: 376.923°C at 760 mmHg
- Flash Point: 133.565°C
- Refractive Index: 1.51
- PSA: 46.53
(2-Octyloxy)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093141-5g |
2-(Octyloxy)benzoic acid |
27830-12-2 | 95% | 5g |
$400.00 | 2023-09-02 | |
| 1PlusChem | 1P002VBU-500g |
Benzoic acid, 2-(octyloxy)- |
27830-12-2 | 95% | 500g |
$704.00 | 2024-05-07 | |
| Crysdot LLC | CD12089104-10g |
2-(Octyloxy)benzoic acid |
27830-12-2 | 95+% | 10g |
$458 | 2024-07-24 | |
| Chemenu | CM153000-10g |
2-(octyloxy)benzoic acid |
27830-12-2 | 95% | 10g |
$433 | 2024-07-28 | |
| TRC | O893000-1g |
(2-Octyloxy)benzoic Acid |
27830-12-2 | 1g |
$ 1200.00 | 2023-09-06 | ||
| Aaron | AR002VK6-100mg |
BENZOIC ACID, 2-(OCTYLOXY)- |
27830-12-2 | 95% | 100mg |
$4.00 | 2025-02-13 | |
| Aaron | AR002VK6-250mg |
BENZOIC ACID, 2-(OCTYLOXY)- |
27830-12-2 | 95% | 250mg |
$5.00 | 2025-02-13 | |
| Aaron | AR002VK6-1g |
BENZOIC ACID, 2-(OCTYLOXY)- |
27830-12-2 | 95% | 1g |
$7.00 | 2025-02-13 | |
| Aaron | AR002VK6-5g |
BENZOIC ACID, 2-(OCTYLOXY)- |
27830-12-2 | 95% | 5g |
$14.00 | 2025-02-13 | |
| Aaron | AR002VK6-25g |
BENZOIC ACID, 2-(OCTYLOXY)- |
27830-12-2 | 95% | 25g |
$48.00 | 2025-02-13 |
(2-Octyloxy)benzoic Acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
27830-12-2 ((2-Octyloxy)benzoic Acid) Related Products
- 15872-43-2(4-(N-Nonyloxy)Benzoic Acid)
- 15872-44-3(4-Undecyloxybenzoic Acid)
- 15872-48-7(p-Hexadecyloxybenzoic Acid)
- 2493-84-7(4-N-Octyloxybenzoic Acid)
- 15872-41-0(4-N-Pentyloxybenzoic Acid)
- 134-11-2(2-Ethoxybenzoic acid)
- 2100-31-4(2-Propoxybenzoic acid)
- 1142-39-8(4-(Hexyloxy)benzoic Acid)
- 2312-15-4(4-(Dodecyloxy)benzoic acid)
- 15872-42-1(4-(Heptyloxy)benzoic Acid)
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